Cas no 898776-07-3 (3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE)

• Product Name: 3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE
• CAS No: 898776-07-3
• MF: C₁₇H₁₅F₃O₂
• MW: 308.295015573502
• CID: 866802
• PubChem ID: 24725893
• Update Time: 2025-10-28

3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE Chemical and Physical Properties

Names and Identifiers

• 3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE
• 3-(4-methoxyphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one
• 898776-07-3
• AKOS016021494
• MFCD03843179
• DTXSID00644286

• MDL： MFCD03843179
• Inchi： 1S/C17H15F3O2/c1-22-15-9-2-12(3-10-15)4-11-16(21)13-5-7-14(8-6-13)17(18,19)20/h2-3,5-10H,4,11H2,1H3
• InChI Key： OUOPXCDUOSRKHJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CCC1C=CC(=CC=1)OC)=O)(F)F

Computed Properties

• Exact Mass: 308.10200
• Monoisotopic Mass: 308.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 411.2±45.0 °C at 760 mmHg
• Flash Point: 195.4±23.6 °C
• PSA: 26.30000
• LogP: 4.52950
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE

Recent Advances in the Study of 3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE (CAS: 898776-07-3): A Comprehensive Research Brief

3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE (CAS: 898776-07-3) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE as a key intermediate in the synthesis of various bioactive molecules. Its unique chemical structure, featuring a methoxyphenyl group and a trifluoromethyl moiety, makes it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of anti-inflammatory, anticancer, and antimicrobial agents, demonstrating its broad applicability in medicinal chemistry.

One of the most notable findings in recent literature is the compound's potential as a modulator of specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE exhibited significant inhibitory activity against certain kinases involved in cancer progression. This discovery opens new avenues for the development of targeted therapies for various malignancies.

In addition to its therapeutic potential, the compound has also been investigated for its physicochemical properties. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and stability. These studies have provided valuable insights into the compound's behavior under different conditions, which is crucial for its formulation and delivery in pharmaceutical applications.

Despite these promising findings, challenges remain in the optimization of 3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE for clinical use. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future research. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for further investigation.

In conclusion, 3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE (CAS: 898776-07-3) represents a valuable tool in the arsenal of medicinal chemists and drug developers. Its unique properties and diverse applications underscore the importance of continued research in this area. As new studies emerge, this compound is likely to play an increasingly prominent role in the development of next-generation therapeutics.